N-[3-[4-(dimethylamino)phenyl]phenyl]-2-(2-oxopyrrolidin-1-yl)acetamide

• IUPAC Name: N-[3-[4-(dimethylamino)phenyl]phenyl]-2-(2-oxopyrrolidin-1-yl)acetamide
• InChI: InChI=1S/C20H23N3O2/c1-22(2)18-10-8-15(9-11-18)16-5-3-6-17(13-16)21-19(24)14-23-12-4-7-20(23)25/h3,5-6,8-11,13H,4,7,12,14H2,1-2H3,(H,21,24)
• InChI Key: DCRVOGYCMXDAMY-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=C(C=C1)C2=CC(=CC=C2)NC(=O)CN3CCCC3=O
• Molecular Formula: C20H23N3O2
• Molecular Weight: 337.4 g/mol

Description

N-[3-[4-(dimethylamino)phenyl]phenyl]-2-(2-oxopyrrolidin-1-yl)acetamide, also known as DPA-714, is a chemical compound that has been widely studied for its potential applications in medical research. This compound belongs to a class of molecules known as radioligands, which are used to study the binding of specific molecules to receptors in the body.

Mechanism of Action

N-[3-[4-(dimethylamino)phenyl]phenyl]-2-(2-oxopyrrolidin-1-yl)acetamide binds to TSPO with high affinity, allowing it to be used as a marker for TSPO expression in living organisms. This binding can be visualized using positron emission tomography (PET) imaging, which allows researchers to study the distribution and concentration of TSPO in different tissues.
Biochemical and Physiological Effects:
The binding of N-[3-[4-(dimethylamino)phenyl]phenyl]-2-(2-oxopyrrolidin-1-yl)acetamide to TSPO is believed to have a number of biochemical and physiological effects. For example, TSPO has been implicated in the regulation of the immune system, and N-[3-[4-(dimethylamino)phenyl]phenyl]-2-(2-oxopyrrolidin-1-yl)acetamide has been shown to have anti-inflammatory effects in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[3-[4-(dimethylamino)phenyl]phenyl]-2-(2-oxopyrrolidin-1-yl)acetamide in lab experiments is its high affinity for TSPO, which allows for highly specific imaging studies. However, there are also some limitations to the use of N-[3-[4-(dimethylamino)phenyl]phenyl]-2-(2-oxopyrrolidin-1-yl)acetamide, including its relatively short half-life and the fact that it is metabolized quickly in vivo.

Future Directions

There are many potential future directions for research involving N-[3-[4-(dimethylamino)phenyl]phenyl]-2-(2-oxopyrrolidin-1-yl)acetamide. For example, it could be used to study the role of TSPO in a variety of disease states, including neurodegenerative disorders and cancer. Additionally, new radioligands could be developed that have even higher affinity for TSPO, allowing for even more precise imaging studies.

Synthesis Methods

The synthesis of N-[3-[4-(dimethylamino)phenyl]phenyl]-2-(2-oxopyrrolidin-1-yl)acetamide involves several steps, including the reaction of 4-dimethylaminobenzaldehyde with 2-acetylpyrrole to form an intermediate compound. This intermediate is then reacted with 4-bromoacetophenone to form the final product, N-[3-[4-(dimethylamino)phenyl]phenyl]-2-(2-oxopyrrolidin-1-yl)acetamide.

Scientific Research Applications

N-[3-[4-(dimethylamino)phenyl]phenyl]-2-(2-oxopyrrolidin-1-yl)acetamide has been used extensively in scientific research as a radioligand for imaging studies. It has been shown to bind specifically to the translocator protein (TSPO), which is found in high concentrations in the brain and other organs. TSPO is believed to be involved in a variety of physiological processes, including inflammation and cell death.